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Comparative Analysis of Anti-Aging Drugs

The following table synthesizes the current understanding of enalapril, metformin, and rapamycin as

potential anti-aging therapeutics.

Feature Enalapril Metformin
Rapamycin (Sirolimus) &
Rapalogs

Primary
Clinical Use

Antihypertensive (ACE

inhibitor) [1] [2]

First-line therapy for

Type 2 Diabetes [3]

Immunosuppressant for organ

transplant recipients; cancer
therapy [4] [5]

Proposed
Anti-Aging
Mechanism

Increases phosphorylated
Smad1/5/9, enhancing

antioxidative gene
expression and reducing

cellular senescence [1]
[2].

Multiple proposed
pathways: inhibits

mitochondrial complex
I, activates AMPK,

inhibits mTORC1, and
activates antioxidant

pathways via Nrf2 [3]
[6].

Direct and potent inhibition of
the mTORC1 pathway, a key

nutrient-sensing and aging
pathway. This suppresses

cellular senescence and
promotes autophagy [4] [7].
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Feature Enalapril Metformin
Rapamycin (Sirolimus) &
Rapalogs

Key
Signaling
Pathways

BMP-Smad/pSmad1/5/9

→ Antioxidant Genes [2]

AMPK, mTORC1, Nrf2

[3] [6]

mTORC1 → Autophagy,

Translation [4] [7]

| Effects on Lifespan/Healthspan | - Reduces frailty in aged mice [8]

Improves memory, renal function, and reduces lipid accumulation in aged mice [1] [2] | - Extends

lifespan in mice and C. elegans [3]
In male monkeys, decelerated multiple aging clocks (epigenetic, transcriptomic, proteomic) by ~3-6

years [6] | - Robustly extends lifespan in yeast, worms, flies, and mice [4] [5] [7]
Prevents/treats multiple age-related diseases in animal models [4] | | Evidence Level in Aging |

Promising early-stage preclinical evidence (cell studies and mouse models) [1] [2] [8]. | Extensive
preclinical data across species; large-scale human clinical trials underway (e.g., TAME trial) [3] [6]. |

The most robust preclinical data for lifespan extension; some small human trials for immune function,
but long-term anti-aging effects in humans are still under investigation [4] [7]. |

Detailed Experimental Protocols

For researchers looking to delve deeper, here are the methodologies from key studies cited in the

comparison.

Enalapril Anti-Senescence Study (Cell-Based)

Cell Line: Primary human embryonic lung fibroblasts (IMR90) were used to establish a
replicative senescence model [2].

Senescence Induction: Replicative senescence was induced by long-term culture of IMR90
cells. Senescence was confirmed by increased SA-β-gal staining, elevated p16 and p21

expression, reduced Ki67, and increased SASP factors (e.g., IL1β, IL6) [2].
Drug Treatment: Enalapril was dissolved in DMSO to create a 10 mM stock solution and then

diluted to a working concentration of 10 μM in the culture medium. Treatment was administered
after cells adhered to the surface [2].

Outcome Measures:
Staining: SA-β-gal staining was performed using a commercial kit [2].

Protein Analysis: Western blot for p16, p21, and pSmad1/5/9 levels [2].

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC12393883/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6779524/
https://www.nature.com/articles/s41392-024-02046-1
https://pmc.ncbi.nlm.nih.gov/articles/PMC5482593/
https://www.frontiersin.org/journals/aging/articles/10.3389/fragi.2025.1628187/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC6625592/
https://elifesciences.org/reviewed-preprints/104774
https://pmc.ncbi.nlm.nih.gov/articles/PMC12393883/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6779524/
https://www.nature.com/articles/s41392-024-02046-1
https://pmc.ncbi.nlm.nih.gov/articles/PMC5482593/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6814615/
https://www.frontiersin.org/journals/aging/articles/10.3389/fragi.2025.1628187/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC5482593/
https://elifesciences.org/reviewed-preprints/104774
https://pmc.ncbi.nlm.nih.gov/articles/PMC12393883/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6625592/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6779524/
https://www.nature.com/articles/s41392-024-02046-1
https://pmc.ncbi.nlm.nih.gov/articles/PMC5482593/
https://www.frontiersin.org/journals/aging/articles/10.3389/fragi.2025.1628187/full
https://www.smolecule.com/products/s527098?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC12393883/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12393883/
https://www.smolecule.com/products/s527098?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC12393883/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12393883/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12393883/
https://www.smolecule.com/products/s527098?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Gene Expression: RNA-seq and RT-qPCR for SASP and cell cycle gene expression [2].

Pathway Analysis: GSEA (Gene Set Enrichment Analysis) and CUT&Tag for
pSmad1/5/9 were used to confirm pathway involvement [2].

Rapamycin Lifespan Study (Mouse Model)

Animal Model: Genetically heterogeneous or inbred mice. Treatment is often initiated in mid-
life (e.g., 20 months of age in one key study) [4] [7].

Drug Treatment: Rapamycin is typically administered via diet or injection. Doses are calculated
based on body weight (e.g., well-tolerated doses with minimal side effects are extrapolated

from animal studies) [4].
Outcome Measures:

Primary Endpoint: Survival analysis to determine extension of both median and
maximum lifespan [4].

Healthspan Markers: Onset of age-related diseases such as cancer, cognitive decline,
and cardiac function are monitored [4] [7].

Molecular Markers: Analysis of mTORC1 pathway activity, autophagy markers, and
senescence markers in tissues [7].

Metformin Geroprotection Study (Non-Human Primate)

Animal Model: Healthy male cynomolgus monkeys aged 13–16 years (equivalent to 40–50
human years) [6].

Study Design: Monkeys were randomly assigned to a metformin group (20 mg/kg daily) or a
control group. The treatment duration was 3.3 years (~10 human years) [6].

Outcome Measures (Multi-Omics):
DNA Methylation Age: Assessed using Elastic Net regression models on DNA

methylome data from various tissues (e.g., frontal lobe, kidney, liver) [6].
Transcriptomic & Proteomic Age: Analyzed via RNA-seq and proteomic profiling [6].

Functional & Pathological Assessments: Included measures of p-Tau accumulation,
amyloid-β, SA-β-gal-positive cells, and pro-inflammatory markers in the brain [6].

Signaling Pathway Diagrams

The following diagrams illustrate the core anti-aging mechanisms of each drug, as revealed by the research.
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Enalapril

pSmad1/5/9

 Increases

Antioxidant Genes
(e.g., HO-1, NQO-1)

 Activates

Cellular Senescence
(SASP, p16, p21)

 Suppresses ROS & Inflammation

 Reduces
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Enalapril: Activates Antioxidant Defense via pSmad1/5/9
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Metformin: Multiple Actions on Energy and Stress Pathways
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Rapamycin
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Rapamycin: Directly Targets the mTORC1 Aging Pathway

Research Implications and Future Directions

For the target audience of researchers and drug development professionals, the current data suggests distinct

strategic considerations:

Enalapril represents a novel candidate for drug repurposing. Its established safety profile and newly

discovered mechanism targeting the BMP-Smad pathway and oxidative stress make it a compelling
candidate for further investigation, particularly in conditions where inflammation and frailty are primary

concerns [1] [2] [8].
Metformin is advancing into large-scale human trials (like the TAME trial) to validate its

geroprotective effects. Its multi-modal action and extensive real-world safety data are major
advantages, though its mechanisms are complex and may require personalized medicine approaches

[3] [6].
Rapamycin is the most potent lifespan-extender in preclinical models. The primary research focus is

on optimizing dosing schedules (e.g., intermittent dosing) and developing rapalogs with improved
therapeutic windows to mitigate potential side effects like glucose intolerance for long-term human

use [4] [5] [7].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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